Methyl Methanesulfonate
Methyl Methanesulfonate
Methyl Methanesulfonate is a stable, colorless, combustible liquid that emits toxic fumes of sulfoxide when heated to decomposition. Methyl methanesulfonate is used for laboratory purposes as a catalyst in chemical synthesis and has been tested clinically as a cancer chemotherapeutic agent. This substance is an alkylating agent and acts as a mutagen by altering and damaging DNA and is reasonably anticipated to be a human carcinogen. (NCI05)
Methyl methanesulfonate is a colorless to amber liquid. (NTP, 1992)
Methyl methanesulfonate is a methanesulfonate ester resulting from the formal condensation of methanesulfonic acid with methanol. It has a role as an alkylating agent, a genotoxin, a carcinogenic agent, a mutagen and an apoptosis inducer.
Methyl methanesulfonate is a colorless to amber liquid. (NTP, 1992)
Methyl methanesulfonate is a methanesulfonate ester resulting from the formal condensation of methanesulfonic acid with methanol. It has a role as an alkylating agent, a genotoxin, a carcinogenic agent, a mutagen and an apoptosis inducer.
Brand Name:
Vulcanchem
CAS No.:
66-27-3
VCID:
VC0104607
InChI:
InChI=1S/C2H6O3S/c1-5-6(2,3)4/h1-2H3
SMILES:
COS(=O)(=O)C
Molecular Formula:
C₂H₆O₃S
Molecular Weight:
110.13 g/mol
Methyl Methanesulfonate
CAS No.: 66-27-3
Reference Standards
VCID: VC0104607
Molecular Formula: C₂H₆O₃S
Molecular Weight: 110.13 g/mol
| CAS No. | 66-27-3 |
|---|---|
| Product Name | Methyl Methanesulfonate |
| Molecular Formula | C₂H₆O₃S |
| Molecular Weight | 110.13 g/mol |
| IUPAC Name | methyl methanesulfonate |
| Standard InChI | InChI=1S/C2H6O3S/c1-5-6(2,3)4/h1-2H3 |
| Standard InChIKey | MBABOKRGFJTBAE-UHFFFAOYSA-N |
| SMILES | COS(=O)(=O)C |
| Canonical SMILES | COS(=O)(=O)C |
| Boiling Point | 396 to 397 °F at 760 mm Hg (NTP, 1992) 203.0 °C 203 °C at 753 mm Hg |
| Colorform | Colorless liquid |
| Density | 1.2943 at 68 °F (NTP, 1992) 1.2943 at 20 °C/4 °C |
| Flash Point | 220 °F (NTP, 1992) |
| Melting Point | 68 °F (NTP, 1992) 20.0 °C 20 °C |
| Physical Description | Methyl methanesulfonate is a colorless to amber liquid. (NTP, 1992) |
| Description | Methyl Methanesulfonate is a stable, colorless, combustible liquid that emits toxic fumes of sulfoxide when heated to decomposition. Methyl methanesulfonate is used for laboratory purposes as a catalyst in chemical synthesis and has been tested clinically as a cancer chemotherapeutic agent. This substance is an alkylating agent and acts as a mutagen by altering and damaging DNA and is reasonably anticipated to be a human carcinogen. (NCI05) Methyl methanesulfonate is a colorless to amber liquid. (NTP, 1992) Methyl methanesulfonate is a methanesulfonate ester resulting from the formal condensation of methanesulfonic acid with methanol. It has a role as an alkylating agent, a genotoxin, a carcinogenic agent, a mutagen and an apoptosis inducer. |
| Solubility | greater than or equal to 100 mg/mL at 73° F (NTP, 1992) Solubility in water about 1:5; slightly sol in nonpolar solvents Sol in dimethyl formamide and in propylene glycol (1 in 1) In water, 1.0X10+6 mg/L at 25 °C (miscible) (est) |
| Synonyms | Dimethylsulfonate Mesilate, Methyl Mesylate, Methyl Methanesulfonate, Methyl Methyl Mesilate Methyl Mesylate Methyl Methanesulfonate Methyl Methylenesulfonate Methylmesilate Methylmethane Sulfonate |
| Vapor Pressure | 0.31 mm Hg at 25 °C (est) |
| PubChem Compound | 4156 |
| Last Modified | Nov 11 2021 |
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